![molecular formula C9H7FO2 B2414167 3-Ethenyl-5-fluorobenzoic acid CAS No. 871224-25-8](/img/structure/B2414167.png)
3-Ethenyl-5-fluorobenzoic acid
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Overview
Description
3-Ethenyl-5-fluorobenzoic acid is a derivative of 3-Fluorobenzoic acid . It is an organic compound with the formula C9H7FO2 . It is a white to light yellow crystal powder .
Molecular Structure Analysis
The molecular weight of this compound is 166.15 . The InChI code is 1S/C9H7FO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h2-5H,1H2,(H,11,12) .Physical and Chemical Properties Analysis
This compound is a white to light yellow crystal powder . It has a molecular weight of 166.15 . The compound is stored at 4 degrees Celsius .Scientific Research Applications
Antituberculosis Activity
- Hydrazones derived from 4-fluorobenzoic acid hydrazide, related to 3-Ethenyl-5-fluorobenzoic acid, show significant antimycobacterial activity against Mycobacterium tuberculosis H37Rv (Koçyiğit-Kaymakçıoğlu et al., 2009).
Synthesis of Antibacterials
- 3-Ethenyl, 3-ethynyl, 3-aryl, and 3-cyclopropyl-2,4,5-trifluorobenzoic acids, similar to this compound, are useful intermediates in synthesizing quinolone antibacterials (Turner & Suto, 1993).
Organic Synthesis
- 3-Borono-5-fluorobenzoic acid, closely related to this compound, is an important intermediate widely used in organic synthesis, particularly in Suzuki aryl-coupling reactions (Sun Hai-xia et al., 2015).
Environmental Biodegradation
- The degradation of fluorobenzoic acids, akin to this compound, by Pseudomonas sp. B13, involves cometabolism and the identification of key metabolites (Schreiber et al., 1980).
Antiviral and Cytotoxic Activities
- The study of hydrazide-hydrazones derived from 4-fluorobenzoic acid hydrazide, similar to this compound, reveals notable antiviral and cytotoxic activities (Dawood et al., 2011).
Fluorobenzoic Acid Metabolism
- The metabolism of hydroxylated and fluorinated benzoates by Syntrophus aciditrophicus includes transformations to methane, acetate, and the detection of a fluorodiene metabolite (Mouttaki et al., 2008).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-ethenyl-5-fluorobenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO2/c1-2-6-3-7(9(11)12)5-8(10)4-6/h2-5H,1H2,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQQIGUCTUYFWER-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC(=CC(=C1)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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